Cas no 18598-63-5 (L-Cysteine methyl ester hydrochloride)

L-Cysteine methyl ester hydrochloride structure

18598-63-5 structure

Product Name:L-Cysteine methyl ester hydrochloride

CAS No:18598-63-5

MF:C₄H₁₀ClNO₂S

MW:171.6456990242

MDL:MFCD00038985

CID:51083

PubChem ID:2733208

Update Time:2025-04-18

L-Cysteine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Cysteine methyl ester hydrochloride
- H-Cys-OMe.HCl
- Methyl cysteine hydrochloride
- Visclair
- H-CYS(ME)OH HYDROCHLORIDE
- H-Cys-OMe·HCl
- H-Cys-OMe•HCl
- L-Cysteine methyl ester (hydrochloride)
- L-Cysteine methyl ester, HCl
- Mecysteine Hydrochlo
- Mecysteine Hydrochloride
- methyl (2R)-2-amino-3-sulfanylpropanoate,hydrochloride
- PARAGOS 300088
- Acdrile
- Actiol
- cysteine methyl ester hydrochloride
- hydrochloride*H-Cys-OMe
- LJ-48
- Mecystein HCl
- Methyl cysteine HCl
- methyl L-cysteinate hydrochloride
- Methyl α-aMino-β-Mercaptopropionate hydrochloride
- Methyl β-Mercaptoalanine hydrochloride
- l.j.48
- zeotin
- pectite
- M-Cysten
- H-Cys-Ome
- NSC 161611
- CYS-OME.HCL
- L-Cystein methyl ester hydrochloride
- H-Cys-OMe HCl
- (R)-Methyl 2-amino-3-mercaptopropanoate hydrochloride
- methyl cysteinate hydrochloride
- MLS000028400
- SMR000058406
- Cysteine Methyl Ester Hydrochloride(1:1)
- methyl (2R)-2-amino-3-sulfanylpropanoate hydrochlorid
- NCGC00166005-01
- AKOS015892736
- L-Cysteine methyl ester hydrochloride(Acdrile)
- SCHEMBL21033
- D01574
- 871018-11-0
- L-Cysteine, methyl ester, hydrochloride
- L-Cysteine, methyl ester, dihydrochloride
- L-Cysteine methyl ester hydrochloride, 98%
- METHYL (R)-2-AMINO-3-MERCAPTOPROPANOATE HYDROCHLORIDE
- NSC-161611
- Methyl L-cysteinate HCl
- AS-12760
- AKOS015846052
- cysteine methyl ester hydrochloride salt
- CAS-18598-63-5
- SR-01000695426-2
- WHOHXJZQBJXAKL-DFWYDOINSA-N
- METHYL L-CYSTEINE HYDROCHLORIDE [JAN]
- L-Cys-OMe.HCl
- EN300-198450
- methyl (2R)-2-amino-3-sulfanylpropanoate;hydrochloride
- J-011931
- 18598-63-5
- AM20090085
- DTXSID9046520
- (R)-methyl 2-amino-3-mercaptopropanoate
- L-Cys-OMe hydrochloride
- AC-8650
- CS-4557
- MLS002207278
- MECYSTEINE HYDROCHLORIDE [MART.]
- L-Cysteine Methyl Ester Hydrochloride,(S)
- L-cysteine methylester hydrochloride
- MECYSTEINE HYDROCHLORIDE [MI]
- MFCD00038998
- BP-10751
- (R)-Cysteine methyl ester hydrochloride
- Methyl L-cysteine hydrochloride
- CHEBI:31806
- HY-B1038
- A812991
- Mecysteine (hydrochloride)
- J-521635
- Methyl L-cysteine hydrochloride (JAN)
- MFCD00038985
- MECYSTEINE HYDROCHLORIDE [WHO-DD]
- Opera_ID_1638
- NS00026088
- Q27256295
- Cysteine Methyl-Ester HCl
- CHEMBL1426508
- FD21234
- DTXCID7026520
- Z1741970632
- SR-01000695426
- methyl (2R)-2-amino-3-sulfanylpropanoate hydrochloride
- (R)-METHYL 2-AMINO-3-MERCAPTOPROPANOATE HCL
- Visclair (TN)
- 33RG619160
- Tox21_112287
- MDL： MFCD00038985
- Inchi： 1S/C4H9NO2S.ClH/c1-7-4(6)3(5)2-8;/h3,8H,2,5H2,1H3;1H/t3-;/m0./s1
- InChI Key： WHOHXJZQBJXAKL-DFWYDOINSA-N
- SMILES： Cl.SC[C@@H](C(=O)OC)N
- BRN： 3685824

Computed Properties

Exact Mass: 171.01200
Monoisotopic Mass: 171.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 86.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 1
XLogP3: -0.5
Topological Polar Surface Area: 53.3

Experimental Properties

Color/Form: White or crystalline powder.
Density: 1.232 (estimate)
Melting Point: 142 °C (dec.) (lit.)
Boiling Point: No data available
Flash Point: No data available
Refractive Index: -2.5 ° (C=20, MeOH)
Water Partition Coefficient: Soluble in water
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 91.12000
LogP: 0.91880
FEMA: 4781 | L-CYSTEINE METHYL ESTER HYDROCHLORIDE
Merck: 13,5809
Specific Rotation: -2.25 º (c=5, 1 N HCl)
Optical Activity: [α]20/D −1.8°, c = 10 in methanol
Solubility: Uncertain.
Vapor Pressure: No data available

L-Cysteine methyl ester hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
FLUKA BRAND F CODES：1-10
RTECS：HA2460000
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

L-Cysteine methyl ester hydrochloride Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Cysteine methyl ester hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1038-500mg	L-Cysteine methyl ester hydrochloride	18598-63-5	≥98.0%	500mg	￥400	2024-04-19
MedChemExpress	HY-B1038-1g	L-Cysteine methyl ester hydrochloride	18598-63-5	≥98.0%	1g	￥500	2024-04-19
Chemenu	CM100633-500g	L-Cysteine methyl ester hydrochloride	18598-63-5	98%	500g	$153	2021-06-09
Chemenu	CM100633-1000g	L-Cysteine methyl ester hydrochloride	18598-63-5	98%	1000g	$224	2021-06-09
Fluorochem	045338-1g	h-cys-ome.hcl	18598-63-5	97%	1g	￡10.00	2022-02-28
Fluorochem	045338-25g	h-cys-ome.hcl	18598-63-5	97%	25g	￡17.00	2022-02-28
Fluorochem	045338-100g	h-cys-ome.hcl	18598-63-5	97%	100g	￡45.00	2022-02-28
Fluorochem	045338-500g	h-cys-ome.hcl	18598-63-5	97%	500g	￡215.00	2022-02-28
AAPPTec	AHC103-100g	H-Cys-OMe HCl	18598-63-5		100g	$75.00	2024-07-19
AAPPTec	AHC103-500g	H-Cys-OMe HCl	18598-63-5		500g	$310.00	2024-07-19

L-Cysteine methyl ester hydrochloride Production Method

L-Cysteine methyl ester hydrochloride Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:18598-63-5)L-Cysteine methyl ester hydrochloride

Order Number:A812991

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:58

Price ($):168.0

Email:sales@amadischem.com

Product Official Link

L-Cysteine methyl ester hydrochloride Related Literature

1. Positively charged, surfactant-free gold nanoparticles for nucleic acid delivery

Jianfeng Guo,Mark J. Armstrong,Caitriona M. O'Driscoll,Justin D. Holmes,Kamil Rahme RSC Adv. 2015 5 17862
2. Irreversible uptake of palladium from aqueous systems using l-cysteine methyl esterphysisorbed on carbon black

Janjira Panchompoo,Leigh Aldous,Richard G. Compton J. Mater. Chem. 2011 21 9513
3. Functionalised bicyclic tetramates derived from cysteine as antibacterial agents

Tharindi D. Panduwawala,Sarosh Iqbal,Amber L. Thompson,Miroslav Genov,Alexander Pretsch,Dagmar Pretsch,Shuang Liu,Richard H. Ebright,Alison Howells,Anthony Maxwell,Mark G. Moloney Org. Biomol. Chem. 2019 17 5615
4. The interaction of cysteine methyl ester with metal ions. Part I. The nature of the complex species

L. J. Porter,D. D. Perrin,R. W. Hay J. Chem. Soc. A 1969 118
5. 733. Amino-acids and peptides. Part XX. S-benzylthiomethyl-L-cysteine and its use in the synthesis of peptides

P. J. E. Brownlee,M. E. Cox,B. O. Handford,J. C. Marsden,G. T. Young J. Chem. Soc. 1964 3832

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